EFONIDIPINE HYDROCHLORIDE MONOETHANOLATE
EFONIDIPINE HYDROCHLORIDE MONOETHANOLATE
Efonidipine hydrochloride is a dihydropyridine.
Brand Name:
Vulcanchem
CAS No.:
111011-76-8
VCID:
VC0001775
InChI:
InChI=1S/C34H38N3O7P.C2H6O.ClH/c1-24-30(33(38)42-19-18-36(28-15-9-6-10-16-28)21-26-12-7-5-8-13-26)31(27-14-11-17-29(20-27)37(39)40)32(25(2)35-24)45(41)43-22-34(3,4)23-44-45;1-2-3;/h5-17,20,31,35H,18-19,21-23H2,1-4H3;3H,2H2,1H3;1H
SMILES:
CCO.CC1=C(C(C(=C(N1)C)P2(=O)OCC(CO2)(C)C)C3=CC(=CC=C3)[N+](=O)[O-])C(=O)OCCN(CC4=CC=CC=C4)C5=CC=CC=C5.Cl
Molecular Formula:
C36H45ClN3O8P
Molecular Weight:
714.2 g/mol
EFONIDIPINE HYDROCHLORIDE MONOETHANOLATE
CAS No.: 111011-76-8
Cat. No.: VC0001775
Molecular Formula: C36H45ClN3O8P
Molecular Weight: 714.2 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Efonidipine hydrochloride is a dihydropyridine. |
|---|---|
| CAS No. | 111011-76-8 |
| Molecular Formula | C36H45ClN3O8P |
| Molecular Weight | 714.2 g/mol |
| IUPAC Name | 2-(N-benzylanilino)ethyl 5-(5,5-dimethyl-2-oxo-1,3,2λ5-dioxaphosphinan-2-yl)-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3-carboxylate;ethanol;hydrochloride |
| Standard InChI | InChI=1S/C34H38N3O7P.C2H6O.ClH/c1-24-30(33(38)42-19-18-36(28-15-9-6-10-16-28)21-26-12-7-5-8-13-26)31(27-14-11-17-29(20-27)37(39)40)32(25(2)35-24)45(41)43-22-34(3,4)23-44-45;1-2-3;/h5-17,20,31,35H,18-19,21-23H2,1-4H3;3H,2H2,1H3;1H |
| Standard InChI Key | IKBJGZQVVVXCEQ-UHFFFAOYSA-N |
| SMILES | CCO.CC1=C(C(C(=C(N1)C)P2(=O)OCC(CO2)(C)C)C3=CC(=CC=C3)[N+](=O)[O-])C(=O)OCCN(CC4=CC=CC=C4)C5=CC=CC=C5.Cl |
| Canonical SMILES | CCO.CC1=C(C(C(=C(N1)C)P2(=O)OCC(CO2)(C)C)C3=CC(=CC=C3)[N+](=O)[O-])C(=O)OCCN(CC4=CC=CC=C4)C5=CC=CC=C5.Cl |
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